![molecular formula C23H30N4OS B2692009 N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)-1-(thiophen-2-yl)cyclopentanecarboxamide CAS No. 1903163-84-7](/img/structure/B2692009.png)
N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)-1-(thiophen-2-yl)cyclopentanecarboxamide
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Description
N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)-1-(thiophen-2-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C23H30N4OS and its molecular weight is 410.58. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Bioactivity
Heterocyclic Synthesis : Compounds involving piperidine derivatives have been utilized in the synthesis of N,S-containing heterocycles, which are important for developing pharmaceutical agents. For example, piperidinium derivatives have been employed in aminomethylation reactions to form tetraazatricyclo derivatives with potential bioactivity (Dotsenko et al., 2012)(Dotsenko, Krivokolysko, & Litvinov, 2012).
Antibacterial and Antifungal Activities : Novel benzamides and their metal complexes, including copper and cobalt, have been synthesized from piperidine and benzamide derivatives. These complexes have shown significant in vitro antibacterial activity against various strains, including Escherichia coli and Staphylococcus aureus, and better activities compared to some standard antibiotics (Khatiwora et al., 2013)(Khatiwora, Joshi, Puranik, Darmadhikari, Athawale, Deshp, & Kashalkar, 2013).
Antimicrobial and Antituberculosis Properties : Piperidine and its derivatives have been part of compounds with antimicrobial and antituberculosis properties. Compounds such as spiro-piperidin-4-ones synthesized through 1,3-dipolar cycloaddition have demonstrated in vitro and in vivo activity against Mycobacterium tuberculosis (Kumar et al., 2008)(Kumar, Perumal, Senthilkumar, Yogeeswari, & Sriram, 2008).
Electrochemical Applications : Electrochemical methods have been developed for the cyanation of secondary piperidines, which are pivotal in pharmaceutical building block diversification. Such methods enable the synthesis of unnatural amino acids without requiring protection or substitution of the N-H bond (Lennox et al., 2018)(Lennox, Goes, Webster, Koolman, Djurić, & Stahl, 2018).
properties
IUPAC Name |
N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]-1-thiophen-2-ylcyclopentane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H30N4OS/c28-22(23(11-3-4-12-23)20-8-5-15-29-20)24-18-9-13-27(14-10-18)21-16-17-6-1-2-7-19(17)25-26-21/h5,8,15-16,18H,1-4,6-7,9-14H2,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKNAWPYGGLALIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=NN=C(C=C2C1)N3CCC(CC3)NC(=O)C4(CCCC4)C5=CC=CS5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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